Cas no 1292690-04-0 (1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone)

1-(3-Amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a bicyclic organic compound featuring an amino-substituted azabicyclo[3.2.1]octane scaffold with an acetyl functional group. This structure imparts unique reactivity and potential as a versatile intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting central nervous system (CNS) disorders. The 3-amino group enhances its utility as a building block for further derivatization, while the rigid bicyclic framework contributes to stereochemical control in synthetic applications. Its balanced lipophilicity and polarity make it suitable for drug discovery efforts, especially in the development of neuromodulators or enzyme inhibitors. The compound's stability under standard handling conditions further supports its practicality in laboratory and industrial settings.
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone structure
1292690-04-0 structure
Product Name:1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
CAS No:1292690-04-0
MF:C9H16N2O
MW:168.24
MDL:MFCD14602617
CID:5099112
Update Time:2026-03-03

1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-{3-amino-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
    • 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
    • MDL: MFCD14602617
    • Inchi: 1S/C9H16N2O/c1-6(12)11-8-2-3-9(11)5-7(10)4-8/h7-9H,2-5,10H2,1H3
    • InChI Key: FBCWQRRMRIKGKS-UHFFFAOYSA-N
    • SMILES: C(N1C2CCC1CC(N)C2)(=O)C

1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4053-1G
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
1292690-04-0 95%
1g
¥ 1,920.00 2023-03-31
Advanced ChemBlocks
P48902-1G
1-{3-amino-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1292690-04-0 97%
1G
$450 2023-09-15
Advanced ChemBlocks
P48902-5G
1-{3-amino-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1292690-04-0 97%
5G
$1,250 2023-09-15
Ambeed
A766412-1g
1-{3-amino-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1292690-04-0 98%
1g
$428.0 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1571547-1g
1-(3-Amino-8-azabicyclo[3.2.1]Octan-8-yl)ethan-1-one
1292690-04-0 98%
1g
¥4480.00 2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4053-100.0mg
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
1292690-04-0 95%
100.0mg
¥573.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4053-250.0mg
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
1292690-04-0 95%
250.0mg
¥765.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4053-500.0mg
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
1292690-04-0 95%
500.0mg
¥1280.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4053-1.0g
1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone
1292690-04-0 95%
1.0g
¥1920.0000 2025-04-12

Additional information on 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone

Introduction to 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone (CAS No. 1292690-04-0)

1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1292690-04-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex bicyclic structure integrated with an amino functional group, has garnered attention due to its potential applications in drug discovery and development. The unique architecture of this compound, characterized by a fused azabicyclo[3.2.1]octane core, positions it as a promising scaffold for designing novel therapeutic agents targeting various biological pathways.

The bicyclic framework of 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone contributes to its distinct pharmacokinetic properties, including improved metabolic stability and reduced susceptibility to enzymatic degradation. This structural feature is particularly advantageous in the development of long-acting pharmaceuticals, where sustained bioavailability is critical. Recent advancements in computational chemistry have enabled the precise modeling of this compound’s interactions with biological targets, providing insights into its potential as an inhibitor or modulator of key enzymes and receptors.

In the realm of medicinal chemistry, the amino substituent at the 3-position of the bicyclic system plays a pivotal role in determining the compound’s reactivity and binding affinity. This moiety serves as a versatile handle for further derivatization, allowing chemists to explore a wide spectrum of analogs with tailored pharmacological profiles. The integration of nitrogen into the core structure not only enhances solubility but also facilitates hydrogen bonding interactions, which are crucial for achieving high-affinity binding to biological targets.

Recent studies have highlighted the therapeutic potential of derivatives inspired by 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone in addressing neurological disorders and inflammatory conditions. The bicyclic scaffold’s ability to mimic natural biomolecules has led to the discovery of compounds with enhanced binding affinity to proteins involved in neurodegeneration and autoimmune responses. For instance, preliminary in vitro assays suggest that certain analogs exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in pathogenic signaling cascades.

The synthesis of 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo[3.2.1]octane ring system requires careful orchestration of cycloaddition reactions and ring-closing metathesis protocols to ensure high yield and enantioselectivity. Advances in transition-metal catalysis have streamlined these processes, making it feasible to produce complex scaffolds with greater efficiency than traditional methods.

From a pharmacological perspective, the ethanone moiety at the 1-position provides a site for further functionalization, enabling the introduction of diverse substituents that modulate pharmacokinetic properties such as lipophilicity and metabolic clearance. This flexibility has been exploited in the design of prodrugs designed to enhance oral bioavailability or targeted tissue delivery. The combination of these structural features makes 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

Current research efforts are focused on expanding the chemical space explored by this compound class through innovative synthetic strategies and computational screening techniques. High-throughput virtual screening (HTVS) has been employed to identify novel derivatives with optimized binding affinities and selectivity profiles. These approaches leverage machine learning algorithms trained on large datasets of experimentally validated ligands to predict promising candidates for further experimental validation.

The potential applications of 1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone extend beyond traditional small-molecule drug development into areas such as regenerative medicine and enzyme engineering. The compound’s ability to interact with biological targets in unique ways suggests its utility in designing molecular tools for studying protein function and disease mechanisms at a molecular level.

In conclusion,1-(3-amino-8-azabicyclo[3.2.1]octan-8-yl)ethanone (CAS No. 1292690-04-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological activities. Its unique architecture offers multiple opportunities for further exploration, both in terms of synthetic methodologies and pharmacological applications.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent